Cas no 71525-51-4 (4-Oxoundecanal)
4-Oxoundecanal structure
Product Name:4-Oxoundecanal
CAS No:71525-51-4
MF:C11H20O2
MW:184.275303840637
CID:2799985
PubChem ID:13193464
Update Time:2025-04-21
4-Oxoundecanal Chemical and Physical Properties
Names and Identifiers
-
- 71525-51-4
- DTXSID90526224
- 4-oxoundecylaldehyde
- undecane-8,11-dione
- DTXCID30477029
- NSQZVZHHNMCTLW-UHFFFAOYSA-N
- SCHEMBL7194604
- 4-oxo-undecanal
- 4-Oxoundecanal
-
- Inchi: 1S/C11H20O2/c1-2-3-4-5-6-8-11(13)9-7-10-12/h10H,2-9H2,1H3
- InChI Key: NSQZVZHHNMCTLW-UHFFFAOYSA-N
- SMILES: O=C(CCC=O)CCCCCCC
Computed Properties
- Exact Mass: 184.146329876Da
- Monoisotopic Mass: 184.146329876Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 9
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 34.1Ų
4-Oxoundecanal Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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